Cas no 325722-95-0 (monoSulfo-Cy5 NHS Ester)

• Product Name: monoSulfo-Cy5 NHS Ester
• CAS No: 325722-95-0
• MF: C₃₆H₄₁N₃O₇S
• MW: 659.791648626328
• CID: 3044568
• Update Time: 2025-06-14

monoSulfo-Cy5 NHS Ester Chemical and Physical Properties

Names and Identifiers

• monoSulfo-Cy5 NHS Ester

• Inchi： 1S/C36H41N3O7S/c1-35(2)26-14-11-12-15-28(26)37(5)30(35)16-8-6-9-17-31-36(3,4)27-24-25(47(43,44)45)19-20-29(27)38(31)23-13-7-10-18-34(42)46-39-32(40)21-22-33(39)41/h6,8-9,11-12,14-17,19-20,24H,7,10,13,18,21-23H2,1-5H3
• InChI Key： CSADQXVADCBVQS-UHFFFAOYSA-N
• SMILES： C([N+]1=C(C(C)(C)C2=CC(S([O-])(=O)=O)=CC=C12)C=CC=CC=C1N(C2=CC=CC=C2C1(C)C)C)CCCCC(=O)ON1C(CCC1=O)=O

Additional information on monoSulfo-Cy5 NHS Ester

Comprehensive Guide to monoSulfo-Cy5 NHS Ester (CAS No. 325722-95-0): Applications and Innovations in Fluorescent Labeling

In the rapidly evolving field of biomedical imaging and molecular diagnostics, monoSulfo-Cy5 NHS Ester (CAS No. 325722-95-0) has emerged as a cornerstone reagent for fluorescent labeling. This sulfo-cyanine5 dye derivative is widely recognized for its exceptional photostability, water solubility, and high quantum yield, making it indispensable in applications ranging from flow cytometry to super-resolution microscopy. Researchers increasingly seek NHS ester-activated dyes like monoSulfo-Cy5 due to their efficient conjugation with primary amines in proteins, antibodies, and peptides.

The CAS No. 325722-95-0 compound addresses critical challenges in modern bioimaging, such as minimizing non-specific binding and enhancing signal-to-noise ratios. Unlike traditional Cy5 dyes, the monosulfonated variant offers improved cell permeability while retaining compatibility with near-infrared (NIR) imaging systems (650–670 nm emission). This aligns with the growing demand for multiplex assays, where monoSulfo-Cy5 NHS Ester is often paired with Alexa Fluor or DyLight dyes for co-localization studies.

Recent advancements in single-molecule tracking and CRISPR-based imaging have further propelled interest in 325722-95-0. A 2023 study highlighted its utility in live-cell imaging of GPCR dynamics, leveraging the dye’s low cytotoxicity and pH stability. For SEO-optimized queries like "best NHS ester dye for antibody conjugation" or "Cy5 alternatives for low-background imaging", this compound consistently ranks as a top recommendation due to its batch-to-batch consistency and commercial availability from major suppliers.

From a technical perspective, monoSulfo-Cy5 NHS Ester excels in click chemistry workflows. Its sulfonate group reduces hydrophobic interactions, a common pain point in immunofluorescence staining. This property is particularly valuable for spatial transcriptomics, where off-target binding can compromise data integrity. Notably, the dye’s extinction coefficient (>250,000 M⁻¹cm⁻¹) ensures bright signals even in low-abundance target scenarios, addressing frequent user concerns about "faint staining in IHC".

Emerging applications in theranostics and PD-L1 detection demonstrate the versatility of CAS 325722-95-0. A trending publication in Nature Methods (2024) utilized this reagent for exosome labeling, capitalizing on its serum stability—a feature highly searched in cancer biomarker research forums. The compound’s orthogonal reactivity with maleimide and azide groups also supports multi-step conjugation strategies, a hot topic in nanoparticle functionalization discussions.

For researchers troubleshooting dye precipitation or quenching issues, monoSulfo-Cy5 NHS Ester provides a robust solution. Its lyophilization compatibility and DMSO-free formulations cater to the increasing demand for ready-to-use probes, as reflected in search trends like "stable fluorescent dye for long-term studies". Moreover, the compound’s EU REACH compliance and FDA IND-friendly profile make it preferable for translational research pipelines.

In the context of AI-assisted image analysis, the consistent emission spectra of 325722-95-0 facilitates machine learning algorithm training—a niche but rapidly growing application area. This aligns with Google Scholar’s rising keyword "quantitative fluorescence standardization". As high-content screening platforms become mainstream, the dye’s multi-laser compatibility (488 nm, 633 nm excitation) ensures future-proof utility.

To maximize experimental success with monoSulfo-Cy5 NHS Ester, best practices include pH-controlled conjugation (pH 8.5–9.0) and avoidance of primary amine-containing buffers during labeling. These protocol nuances are frequently searched alongside "NHS ester reaction troubleshooting". With proper storage (-20°C desiccated), the dye maintains >90% reactivity for 24 months, a key consideration for core facility managers optimizing reagent budgets.